Cas no 648449-10-9 (6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-)

• Product name: 6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-
• CAS No: 648449-10-9
• MF: C₁₄H₁₅N₃O
• MW: 241.2884
• CID: 414175
• PubChem ID: 57469644

6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-
• 4-(piperidin-1-yl)quinazoline-6-carbaldehyde
• 4-piperidin-1-ylquinazoline-6-carbaldehyde
• FT-0759322
• SCHEMBL2882279
• DTXSID10726769
• 648449-10-9

• Inchi： InChI=1S/C14H15N3O/c18-9-11-4-5-13-12(8-11)14(16-10-15-13)17-6-2-1-3-7-17/h4-5,8-10H,1-3,6-7H2
• InChI Key： CKKSNLZKPPCKQA-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C2=NC=NC3=C2C=C(C=C3)C=O

Computed Properties

• Exact Mass: 241.12165
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 46.09